Cas no 3264-71-9 (1,2,3-Benzenetriol,4,6-dinitro-)

1,2,3-Benzenetriol,4,6-dinitro- structure
3264-71-9 structure
Product Name:1,2,3-Benzenetriol,4,6-dinitro-
CAS No:3264-71-9
MF:C6H4N2O7
MW:216.10516166687
CID:295288
PubChem ID:4529307
Update Time:2025-04-19

1,2,3-Benzenetriol,4,6-dinitro- Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Benzenetriol,4,6-dinitro-
    • 4,6-dinitrobenzene-1,2,3-triol
    • 4,6-DINITROPYROGALLOL
    • 1,2,3-Benzenetriol,4,6-dinitro
    • 4.6-Dinitro-1.2.3-trihydroxy-benzol
    • InChI=1/C6H4N2O7/c9-4-2(7(12)13)1-3(8(14)15)5(10)6(4)11/h1,9-11
    • BDBM50234651
    • DTXSID60403977
    • SCHEMBL1283748
    • FT-0634753
    • 3264-71-9
    • AKOS015916705
    • 3-AMINO-3-(3-HYDROXY-4-NITRO-PHENYL)-PROPIONICACID
    • CHEMBL400737
    • Inchi: 1S/C6H4N2O7/c9-4-2(7(12)13)1-3(8(14)15)5(10)6(4)11/h1,9-11H
    • InChI Key: JJPIRJNQXIJGPL-UHFFFAOYSA-N
    • SMILES: OC1C(=C(C(=CC=1[N+](=O)[O-])[N+](=O)[O-])O)O

Computed Properties

  • Exact Mass: 216.00200
  • Monoisotopic Mass: 216.00185047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 24
  • XLogP3: nothing
  • Topological Polar Surface Area: 152Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 209-211 °C(lit.)
  • PSA: 152.33000
  • LogP: 1.66620
  • Solubility: Not determined

1,2,3-Benzenetriol,4,6-dinitro- Security Information

  • Hazardous Material transportation number:UN 2811
  • WGK Germany:3
  • Hazard Category Code: 20/21/22
  • Safety Instruction: S26; S27; S28; S36/37/39
  • Hazardous Material Identification: Xn
  • HazardClass:6.1(b)
  • PackingGroup:II
  • Packing Group:II
  • Hazard Level:6.1(b)
  • Safety Term:6.1(b)
  • Packing Group:II
  • Risk Phrases:R20/21/22

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